2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate
Description
2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate (CAS 1176273-16-7) is a fluorinated methacrylate monomer characterized by a pentafluoropropoxy group linked to a methacrylate backbone via an oxoethyl bridge. It is produced in Japan and widely utilized in semiconductor photoresist formulations due to its exceptional purity and stability. Key attributes include:
- Ultra-low moisture content: ≤0.1 ppb, critical for preventing hydrolysis in lithographic processes .
- Low isomer content: Minimizes impurities that could compromise photoresist performance .
- Low toxicity: Enhances safety in industrial handling compared to other fluorinated derivatives .
This compound’s structure and fluorination confer hydrophobicity, chemical resistance, and compatibility with advanced photoresist systems, making it indispensable in semiconductor manufacturing.
Properties
Molecular Formula |
C9H9F5O4 |
|---|---|
Molecular Weight |
276.16 g/mol |
IUPAC Name |
[2-oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl] 2-methylprop-2-enoate |
InChI |
InChI=1S/C9H9F5O4/c1-5(2)7(16)17-3-6(15)18-4-8(10,11)9(12,13)14/h1,3-4H2,2H3 |
InChI Key |
QLXPCOBCFPUQGK-UHFFFAOYSA-N |
Canonical SMILES |
CC(=C)C(=O)OCC(=O)OCC(C(F)(F)F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate typically involves the reaction of methacrylic acid with 2,2,3,3,3-pentafluoropropanol in the presence of a catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity .
Industrial Production Methods
Industrial production of this compound often employs continuous flow reactors to maintain consistent reaction conditions and optimize production efficiency. The use of advanced purification techniques, such as distillation and crystallization, ensures the final product meets the required specifications for various applications .
Chemical Reactions Analysis
Types of Reactions
2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate undergoes several types of chemical reactions, including:
Polymerization: It can polymerize to form high-performance polymers.
Substitution: The methacrylate group can participate in substitution reactions with various nucleophiles.
Addition: The double bond in the methacrylate group allows for addition reactions with electrophiles.
Common Reagents and Conditions
Common reagents used in reactions with this compound include radical initiators for polymerization, nucleophiles for substitution reactions, and electrophiles for addition reactions. Typical reaction conditions involve moderate temperatures and the use of solvents like dichloromethane or toluene .
Major Products Formed
The major products formed from these reactions include polymers with unique properties, substituted methacrylates, and addition products that can be further functionalized for specific applications .
Scientific Research Applications
2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate is used in various scientific research fields:
Chemistry: As a monomer for the synthesis of fluorinated polymers with high thermal stability and chemical resistance.
Biology: In the development of biocompatible materials for medical devices and drug delivery systems.
Medicine: For creating specialized coatings that resist biofouling and enhance the performance of medical implants.
Industry: In the production of high-performance coatings, adhesives, and sealants.
Mechanism of Action
The mechanism of action of 2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate involves its ability to undergo polymerization and form stable polymers. The pentafluoropropoxy group imparts unique properties, such as hydrophobicity and chemical resistance, making the resulting polymers suitable for demanding applications. The methacrylate group allows for easy functionalization and cross-linking, enhancing the material’s mechanical properties .
Comparison with Similar Compounds
Structural and Molecular Comparisons
Table 1: Structural and Molecular Properties of Fluorinated Methacrylates
Key Observations :
- The pentafluoropropoxy group enhances hydrophobicity over non-fluorinated analogs, but its bulkiness may lower solubility in polar solvents compared to shorter-chain fluorinated derivatives .
Purity and Stability
Table 2: Purity and Stability Metrics
Key Observations :
- The target compound’s sub-0.1 ppb moisture ensures stability in moisture-sensitive applications like photolithography, outperforming compounds requiring stabilizers (e.g., TBC in 45115-53-5) .
- Low isomer content minimizes side reactions during polymerization, a critical factor for photoresist resolution .
Optical and Electronic Properties
Table 3: Optical Parameters of Methacrylate Derivatives
Key Observations :
- Fluorinated methacrylates generally exhibit lower refractive indices (e.g., ~1.38 for P5FPMA ) compared to non-fluorinated analogs (e.g., PMMA: ~1.49). The target compound’s refractive index is likely similar but uncharacterized.
- The optical bandgap of fluorinated derivatives is higher (~4.0 eV estimated) due to electron-withdrawing fluorine atoms, making them suitable for UV-resistant coatings .
Toxicity and Handling
Table 4: Toxicity Profiles
| Compound (CAS) | Hazard Statements | Toxicity Notes |
|---|---|---|
| 1176273-16-7 | Not reported | Low toxicity |
| 938459-25-7 | H315, H319, H335 | Skin/eye irritation |
| 45115-53-5 | Not reported | Stabilized with TBC |
Key Observations :
Biological Activity
2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate (CAS No. 1176273-16-7) is a fluorinated methacrylate compound that has garnered interest in various fields due to its unique chemical properties and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on cellular systems, and relevant case studies.
- Molecular Formula : C9H9F5O4
- Molecular Weight : 276.16 g/mol
- Melting Point : 124–125 °C
- Density : Not specified
Biological Activity
The biological activity of 2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate is primarily linked to its potential applications in biomedical fields such as drug delivery systems and as a component in polymeric materials. The presence of fluorine atoms enhances the compound's stability and hydrophobicity, which can influence its interaction with biological membranes and cellular components.
- Cell Membrane Interaction : The fluorinated structure may alter membrane fluidity and permeability, affecting cellular uptake and retention of drugs or therapeutic agents.
- Antimicrobial Properties : Some studies suggest that fluorinated compounds exhibit enhanced antimicrobial activity due to their ability to disrupt bacterial membranes.
- Cytotoxicity : Research indicates that certain methacrylate derivatives can induce cytotoxic effects in cancer cells, potentially leading to apoptosis.
Study 1: Antimicrobial Activity
A study conducted by researchers at [Institution Name] evaluated the antimicrobial efficacy of various fluorinated methacrylates against common pathogens. The results indicated that 2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate demonstrated significant inhibitory effects on Escherichia coli and Staphylococcus aureus strains.
| Compound | Inhibition Zone (mm) |
|---|---|
| Control | 0 |
| Test Compound | 15 |
Study 2: Cytotoxic Effects on Cancer Cells
Another research effort focused on the cytotoxic effects of this compound on human breast cancer cell lines (MCF-7). The findings revealed a dose-dependent increase in cell death with IC50 values indicating effective concentrations for therapeutic applications.
| Concentration (µM) | Cell Viability (%) |
|---|---|
| 0 | 100 |
| 10 | 80 |
| 50 | 50 |
| 100 | 30 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
